Cas no 1404-55-3 (Ristocetin)
Ritomycin is a polypeptide antibiotic, which acts on the bacterial cell wall and inhibits the synthesis of cell wall. Its action site is not competitive with other antibiotics for binding site, and has no cross resistance with other antibiotics. The antibacterial spectrum of ritomycin is similar to that of vancomycin. Ritomycin is a polypeptide antibiotic, and its antibacterial spectrum is similar to that of vancomycin. It has significant antibacterial activity against gram positive bacteria, It has strong activity against hemolytic streptococcus \ pneumococcus \ Staphylococcus viridans \ Aerobacter \ tetanus< Br>

Ristocetin structure
Product Name:Ristocetin
CAS No:1404-55-3
Molecular Formula:C95H110N8O44.H2O4S
Molecular Weight:2165.99558
CID:171611
PubChem ID:16204749
Ristocetin Properties
Names and Identifiers
-
- Ristocetin
- Ristocetin Sulfate Salt
- Antibiotic obtained from cultures of Nocardia lurida, or the same substance produced by any other means
- Ristocetin [INN:BAN]
- Ristocetina
- Ristocetina [INN-Spanish]
- Spontin
- Ristocetins
- Ristomycin
- Riston
- Aids181206
- Aids-181206
- Ristomycins
- RISTOCETIN SULFATE
- RISTOCETIN A
- 1404-55-3
- Ristocetin [USP:INN:BAN]
- CHEBI:85129
- NS00126136
- ZP3E6S00IL
- UNII-ZP3E6S00IL
- EINECS 215-770-5
- DTXSID30894853
- AKOS040747397
-
- InChIKey: VUOPFFVAZTUEGW-FBMDODLCSA-N
- Inchi: InChI=1S/C95H110N8O44/c1-30-47(109)18-37-20-49(30)139-50-19-35(9-16-46(50)108)59(97)84(125)102-64-68(113)33-5-11-40(12-6-33)137-52-21-38-22-53(81(52)145-95-83(76(121)72(117)56(143-95)29-134-91-78(123)73(118)67(112)32(3)136-91)147-94-82(75(120)71(116)55(27-105)142-94)146-92-77(122)69(114)48(110)28-133-92)138-41-13-7-34(8-14-41)80(144-57-25-44(96)66(111)31(2)135-57)65-89(130)101-63(90(131)132-4)43-23-39(106)24-51(140-93-79(124)74(119)70(115)54(26-104)141-93)58(43)42-17-36(10-15-45(42)107)60(85(126)103-65)98-87(128)62(38)99-86(127)61(37)100-88(64)129/h5-24,31-32,44,48,54-57,59-80,82-83,91-95,104-124H,25-29,96-97H2,1-4H3,(H,98,128)(H,99,127)(H,100,129)(H,101,130)(H,102,125)(H,103,126)/t31-,32-,44+,48+,54+,55-,56+,57+,59+,60+,61-,62+,63-,64+,65-,66-,67-,68+,69+,70+,71-,72+,73+,74-,75+,76-,77-,78+,79-,80+,82+,83+,91?,92-,93+,94-,95-/m0/s1
- SMILES: OC[C@H]1[C@H](O)[C@@H](O)[C@@H](O[C@H]2[C@@H](O)[C@H](O)[C@H](O)CO2)[C@H](O[C@@H]2[C@@H](O)[C@H](O)[C@@H](COC3[C@H](O)[C@H](O)[C@@H](O)[C@H](C)O3)O[C@H]2OC2=C3OC4=CC=C([C@H]([C@H]5NC(=O)[C@H](N)C6C=CC(O)=C(C=6)OC6C=C(C=C(C=6C)O)[C@@H](C(N[C@@H]6C(=C3)C=C2OC2=CC=C([C@H]([C@H]3C(=O)N[C@H](C(OC)=O)C7=CC(O)=CC(O[C@H]8[C@@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O8)=C7C7C=C(C=CC=7O)[C@@H](NC6=O)C(=O)N3)O[C@H]3O[C@@H](C)[C@H](O)[C@H](N)C3)C=C2)=O)NC5=O)O)C=C4)O1
Computed Properties
- Exact Mass: 2067.6649436g/mol
- Hydrogen Bond Donor Count: 29
- Hydrogen Bond Acceptor Count: 46
- Rotatable Bond Count: 17
- Monoisotopic Mass: 2066.6615888g/mol
- Heavy Atom Count: 147
- Complexity: 4410
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 36
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -6.5
- Tautomer Count: 970
- Surface Charge: 0
- Topological Polar Surface Area: 816
Experimental Properties
- Color/Form: Not determined.
- Solubility: Not determined
Ristocetin Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | AE33662-5mg |
Ristocetin |
1404-55-3 | 98% | 5mg |
$145.00 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-296272-5 mg |
Ristocetin Sulfate Salt, |
1404-55-3 | 5mg |
¥850.00 | 2023-07-10 |
Ristocetin Related Literature
-
1. Convenient syntheses of L-digitoxose, L-cymarose, and L-ristosamineJohn S. Brimacombe,Roderick Hanna,May S. Saeed,Leslie C. N. Tucker J. Chem. Soc. Perkin Trans. 1 1982 2583
-
2. On the structure and mode of action of the antibiotic ristocetin ADudley H. Williams,Vivekananda Rajananda,John R. Kalman J. Chem. Soc. Perkin Trans. 1 1979 787
-
3. Regulation of antibiotic production in Actinobacteria: new perspectives from the post-genomic eraHelga U. van der Heul,Bohdan L. Bilyk,Kenneth J. McDowall,Ryan F. Seipke,Gilles P. van Wezel Nat. Prod. Rep. 2018 35 575
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
CN Supplier
Bulk
http://www.runyanpharma.com/IndexEN.htm

Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Gold Member
CN Supplier
Reagent
http://www.chongdachem.com

PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent

Shanghai Xinsi New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
